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Compound of Interest

Compound Name: lodocholine iodide

Cat. No.: B3041369

Application Notes and Protocols for lodocholine
lodide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the handling, storage, and key
applications of lodocholine iodide. The following protocols are intended as a guide and should
be adapted to specific experimental requirements.

Product Information and Specifications

lodocholine iodide is a non-radioactive iodide salt of choline, a quaternary ammonium salt. It
serves as a stable precursor and a "cold" standard for the radiolabeled Carbon-11 Choline
used in Positron Emission Tomography (PET) imaging. Additionally, it functions as a non-toxic,
metabolizable catalyst in the free radical polymerization of functional polymers.

Chemical Properties:
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Property Value

Molecular Formula C5H14INO

Molecular Weight 231.08 g/mol

Appearance White to off-white solid powder[1]

Melting Point 263.00 - 264.00 °C[1]

Solubility Soluble in water (50 mg/mL) and DMSO (100

mg/mL); requires sonication for dissolution.

Safety, Handling, and Storage

Proper handling and storage of lodocholine iodide are crucial to ensure its stability and to
mitigate potential hazards.

Safety Precautions and Personal Protective Equipment
(PPE)

Handle lodocholine iodide in accordance with good industrial hygiene and safety practices.[1]

Engineering Controls: Ensure adequate ventilation in the handling area. Use of a chemical
fume hood is recommended to avoid dust formation and inhalation.[1][2]

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.

o Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin
exposure.

o Respiratory Protection: Under normal use conditions with adequate ventilation, no
respiratory protection is typically needed. If dust is generated, a particle filter respirator is
recommended.

First Aid Measures
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o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek medical attention.

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Seek
medical attention if irritation persists.

 Inhalation: Move to fresh air. If symptoms occur, seek medical attention.

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical
attention if you feel unwell.

Storage Conditions

Store lodocholine iodide in a tightly closed container in a dry, cool, and well-ventilated place.
It is important to protect the compound from moisture and light.

Storage Temperature and Stability:

Condition Duration
Stock Solution at -80°C 6 months
Stock Solution at -20°C 1 month

Note: For agueous stock solutions, it is recommended to filter and sterilize with a 0.22 pm filter
before use.

Incompatibilities

Avoid contact with strong oxidizing agents.

Experimental Protocols and Applications

lodocholine iodide has two primary applications in research and development: as a standard
in PET imaging and as a catalyst in polymerization.

Application 1: Standard for [**C]-Choline PET Imaging
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lodocholine iodide serves as a non-radioactive reference standard for the synthesis and
quality control of [1*C]-Choline, a radiotracer used in PET imaging to monitor various cancers.

Objective: To provide a generalized protocol for the use of lodocholine iodide as a reference
standard in the preparation of [*1C]-Choline for PET imaging.

Materials:

lodocholine iodide

[*1C]-methyl iodide

Appropriate solvents (e.g., DMSO, water)

HPLC system with a radioactivity detector

Other reagents and equipment for radiolabeling synthesis
Generalized Protocol:

o Standard Preparation: Prepare a stock solution of lodocholine iodide of known
concentration in a suitable solvent (e.g., 1 mg/mL in water).

o Radiolabeling Synthesis: Synthesize [11C]-Choline by reacting [**C]-methyl iodide with a
suitable precursor.

o HPLC Analysis:

o Inject the prepared lodocholine iodide standard into the HPLC system to determine its
retention time.

o Inject the synthesized [**C]-Choline product into the HPLC system.

o Compare the retention time of the radioactive peak with that of the lodocholine iodide
standard to confirm the identity of the [**C]-Choline.

o Quantification: Use the peak area from the lodocholine iodide standard of known
concentration to calculate the specific activity of the [**C]-Choline product.
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Application 2: Catalyst for Free Radical Polymerization

lodocholine iodide can act as a "green,” metabolizable catalyst for the living radical
polymerization of functional polymers.

Objective: To provide a generalized protocol for the use of lodocholine iodide as a catalyst in
a free radical polymerization reaction.

Materials:

lodocholine iodide

Monomer (e.g., functional acrylates)

Initiator

Appropriate solvent

Reaction vessel

Nitrogen or Argon source for inert atmosphere

Generalized Protocol:

o Reaction Setup: In a reaction vessel, dissolve the monomer and lodocholine iodide in the
chosen solvent.

 Inert Atmosphere: Purge the reaction mixture with an inert gas (e.g., nitrogen or argon) to
remove oxygen, which can inhibit radical polymerization.

e Initiation: Add the initiator to the reaction mixture. The polymerization can be initiated by
thermal or photochemical methods, depending on the initiator used.

o Polymerization: Allow the reaction to proceed for the desired time at the appropriate
temperature. Monitor the progress of the polymerization by techniques such as NMR or
GPC.
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o Termination and Purification: Once the desired conversion is reached, terminate the reaction.
The resulting polymer can be purified by precipitation, extraction, or filtration to remove

residual monomer, solvent, and catalyst.

Visualized Workflow

The following diagram illustrates the general workflow for handling and storing lodocholine
iodide.
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Workflow for Handling and Storing lodocholine lodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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